Cas no 2416243-65-5 (4-methyl-N-(naphthalen-2-yl)bicyclo2.2.2octane-1-carboxamide)

• Product Name: 4-methyl-N-(naphthalen-2-yl)bicyclo2.2.2octane-1-carboxamide
• CAS No: 2416243-65-5
• MF: C₂₀H₂₃NO
• MW: 293.402725458145
• MDL: MFCD32668396
• CID: 5675587
• PubChem ID: 165773233
• Update Time: 2025-10-30

4-methyl-N-(naphthalen-2-yl)bicyclo2.2.2octane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2416243-65-5
• 4-methyl-N-(naphthalen-2-yl)bicyclo[2.2.2]octane-1-carboxamide
• EN300-26658521
• 4-methyl-N-(naphthalen-2-yl)bicyclo2.2.2octane-1-carboxamide

• MDL： MFCD32668396
• Inchi： 1S/C20H23NO/c1-19-8-11-20(12-9-19,13-10-19)18(22)21-17-7-6-15-4-2-3-5-16(15)14-17/h2-7,14H,8-13H2,1H3,(H,21,22)
• InChI Key： GCGXWFNJXDGTMU-UHFFFAOYSA-N
• SMILES： O=C(C12CCC(C)(CC1)CC2)NC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 293.177964357g/mol
• Monoisotopic Mass: 293.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-methyl-N-(naphthalen-2-yl)bicyclo2.2.2octane-1-carboxamide

Exploring the Unique Properties and Applications of 4-methyl-N-(naphthalen-2-yl)bicyclo[2.2.2]octane-1-carboxamide (CAS No. 2416243-65-5)

The compound 4-methyl-N-(naphthalen-2-yl)bicyclo[2.2.2]octane-1-carboxamide (CAS No. 2416243-65-5) has garnered significant attention in the fields of organic chemistry and materials science due to its distinctive structural features and potential applications. This bicyclic amide derivative combines a rigid bicyclo[2.2.2]octane scaffold with a naphthalene moiety, creating a unique molecular architecture that offers intriguing possibilities for research and industrial use.

One of the most compelling aspects of this compound is its potential role in advanced pharmaceutical intermediates. Researchers are increasingly exploring bicyclic compounds like this for their ability to modulate biological targets, thanks to their three-dimensional structure and enhanced stability. The presence of the naphthalene group further expands its utility, as this aromatic system is known to participate in π-π stacking interactions—a property highly valued in drug design and materials engineering.

In the context of material science, CAS No. 2416243-65-5 has shown promise in the development of novel organic electronic materials. The combination of its rigid core and aromatic substituents makes it a candidate for studying charge transport properties in semiconducting polymers or small-molecule organic electronics. This aligns with current industry trends toward more efficient optoelectronic devices, where researchers seek compounds with balanced solubility and electronic characteristics.

Synthetic chemists have taken particular interest in the carboxamide functionality of this molecule. This group serves as a versatile handle for further derivatization, enabling the creation of diverse analogs through standard amide coupling reactions or N-functionalization strategies. Such flexibility is crucial in medicinal chemistry campaigns where structure-activity relationship (SAR) studies are paramount.

From an analytical perspective, the compound's structural features present interesting challenges and opportunities for spectroscopic characterization. The bicyclo[2.2.2]octane system produces distinctive NMR patterns, while the naphthyl group contributes characteristic UV-Vis absorption—properties that facilitate quality control in synthetic workflows. These attributes make it particularly valuable for method development in analytical chemistry laboratories.

The thermal stability of 4-methyl-N-(naphthalen-2-yl)bicyclo[2.2.2]octane-1-carboxamide has also sparked interest in polymer additive applications. Preliminary studies suggest potential as a stabilizer or modifier in specialty plastics, where its rigid structure could influence material properties without compromising processability—a balance highly sought after in high-performance materials development.

Environmental considerations have become increasingly important in chemical research, and this compound's potential for green chemistry applications is noteworthy. Its synthetic routes may be optimized for atom economy, while its stability profile suggests possible advantages in sustainable material formulations compared to more labile alternatives.

In the academic sphere, CAS No. 2416243-65-5 serves as an excellent model compound for teaching advanced concepts in conformational analysis and steric effects. The bicyclo[2.2.2]octane system's well-defined geometry provides clear illustrations of spatial constraints in molecular design—a fundamental principle in physical organic chemistry education.

The commercial availability of this specialty chemical has enabled broader investigation into its properties. Suppliers typically provide comprehensive technical data sheets detailing its physicochemical properties, handling recommendations, and storage conditions—information critical for researchers considering its use in their projects.

Looking forward, the scientific community continues to explore novel applications for 4-methyl-N-(naphthalen-2-yl)bicyclo[2.2.2]octane-1-carboxamide. Its unique combination of structural elements positions it as a valuable building block in multiple domains, from drug discovery to advanced material design. As synthetic methodologies advance and characterization techniques become more sophisticated, we anticipate uncovering additional facets of this intriguing compound's potential.